Cas no 1108739-15-6 (1-acetyl-2-Piperidinecarboxaldehyde)

• Product Name: 1-acetyl-2-Piperidinecarboxaldehyde
• CAS No: 1108739-15-6
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 1098919
• PubChem ID: 58639891
• Update Time: 2025-06-14

1-acetyl-2-Piperidinecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-acetyl-2-Piperidinecarboxaldehyde
• 1-acetylpiperidine-2-carbaldehyde
• N-acetyl(formyl) piperidine
• DB-311763
• 1108739-15-6
• 1-Acetyl-piperidine-2-carbaldehyde
• SB42237
• AM90652
• DTXSID70729579
• SCHEMBL4046549

• MDL： MFCD13178856
• Inchi： 1S/C8H13NO2/c1-7(11)9-5-3-2-4-8(9)6-10/h6,8H,2-5H2,1H3
• InChI Key： NPNWINQQJCMQLR-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCCCC1C=O

Computed Properties

• Exact Mass: 155.094628657g/mol
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.4Ų

Additional information on 1-acetyl-2-Piperidinecarboxaldehyde

Comprehensive Overview of 1-acetyl-2-Piperidinecarboxaldehyde (CAS No. 1108739-15-6): Properties, Applications, and Industry Insights

1-acetyl-2-Piperidinecarboxaldehyde (CAS No. 1108739-15-6) is a versatile organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and specialty chemical research. Its molecular structure, featuring both acetyl and aldehyde functional groups, enables diverse reactivity, making it a valuable building block in modern synthetic chemistry. This article explores its properties, applications, and relevance to current trends like green chemistry and drug discovery.

The compound’s piperidine backbone is a common motif in bioactive molecules, contributing to its popularity in medicinal chemistry. Researchers frequently search for "1-acetyl-2-Piperidinecarboxaldehyde synthesis" or "CAS 1108739-15-6 suppliers," reflecting its demand in R&D. Its low toxicity profile and compatibility with catalytic reactions align with the industry’s shift toward sustainable practices, addressing queries like "eco-friendly aldehyde derivatives."

Analytical data for 1108739-15-6 highlights a purity range of ≥95% (HPLC) and a molecular weight of 155.18 g/mol. The aldehyde group facilitates condensation reactions, while the N-acetyl moiety enhances stability, topics often explored in "piperidine derivative applications" discussions. Recent patents leverage its role in heterocyclic compound synthesis, particularly for CNS-targeting drugs, a hotspot in pharmaceutical forums.

In agrochemicals, 1-acetyl-2-Piperidinecarboxaldehyde serves as a precursor for crop protection agents, resonating with searches like "aldehyde-based pesticide intermediates." Its compatibility with microwave-assisted synthesis (a trending lab technique) further boosts its appeal. Storage recommendations (2–8°C under inert gas) and handling guidelines are critical for users seeking "stable carboxaldehyde derivatives."

The compound’s spectral data (IR, NMR) is extensively documented, aiding quality control. As AI-driven molecular design gains traction, its structural features are frequently modeled in cheminformatics studies. This aligns with frequent queries such as "computational chemistry of piperidine aldehydes," underscoring its interdisciplinary relevance.

Market analysts note growing demand for 1108739-15-6 in Asia-Pacific, driven by pharmaceutical outsourcing. Regulatory compliance (REACH, FDA DMF) is another key topic, with searches like "CAS 1108739-15-6 regulatory status." Innovations in flow chemistry have also optimized its production, reducing waste—a response to the "green synthesis" trend.

In conclusion, 1-acetyl-2-Piperidinecarboxaldehyde exemplifies the synergy between traditional organic chemistry and cutting-edge applications. Its adaptability to high-throughput screening and catalysis ensures sustained interest, while its role in fragment-based drug design answers pressing industry needs. This positions it as a staple in both academic and industrial settings.